![molecular formula C19H16N4O2 B2608465 N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-(1H-indol-1-yl)acetamide CAS No. 2034370-43-7](/img/structure/B2608465.png)
N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-(1H-indol-1-yl)acetamide
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Description
N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-(1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C19H16N4O2 and its molecular weight is 332.363. The purity is usually 95%.
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Scientific Research Applications
Pyrolysis and Thermal Degradation Studies
Studies on compounds related to N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-(1H-indol-1-yl)acetamide, such as acetamidofurans and acetamidopyrones, have been investigated in the context of thermal degradation and pyrolysis. For instance, pyrolysis of N-acetylglucosamine has been shown to yield a variety of nitrogen-containing compounds including acetamidofurans and acetamidopyrones (Franich, Goodin, & Wilkins, 1984); (Chen, Wang, & Ho, 1998). These studies provide insight into the potential behavior of similar compounds under high-temperature conditions.
Coordination Complexes and Antioxidant Activity
Research has also been conducted on pyrazole-acetamide derivatives, exploring their use in forming coordination complexes and examining their antioxidant activities. For example, novel Co(II) and Cu(II) coordination complexes have been synthesized using pyrazole-acetamide derivatives, and these complexes demonstrated significant antioxidant activity (Chkirate et al., 2019).
Synthesis and Characterization of Derivatives
The synthesis and characterization of various derivatives of related compounds have been widely studied. These investigations include the formation of compounds like furan-2-ylmethyl tosylacetates and their derivatives, which undergo decarboxylative Claisen rearrangement reactions (Craig, King, Kley, & Mountford, 2005). Such studies are crucial for understanding the chemical behavior and potential applications of these compounds in various scientific fields.
Biological Activity
There has been research into the isolation and identification of compounds from natural sources, such as actinomycetes, that contain structural elements similar to this compound. These compounds have shown activities against viruses like influenza A, highlighting their potential in pharmaceutical applications (Wang et al., 2014).
Properties
IUPAC Name |
N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-2-indol-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O2/c24-18(13-23-10-7-14-4-1-2-5-16(14)23)22-12-15-19(21-9-8-20-15)17-6-3-11-25-17/h1-11H,12-13H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYEHKEBTAPDVCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CN2CC(=O)NCC3=NC=CN=C3C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.